Cas no 1408002-77-6 (N-(4-Chlorobenzyl)-2-(propylamino)benzamide)

• Product Name: N-(4-Chlorobenzyl)-2-(propylamino)benzamide
• CAS No: 1408002-77-6
• MF: C₁₇H₁₉ClN₂O
• MW: 302.798563241959
• CID: 4936673
• Update Time: 2025-06-10

N-(4-Chlorobenzyl)-2-(propylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROBENZYL)-2-(PROPYLAMINO)BENZAMIDE
• N-(4-Chlorobenzyl)-2-(propylamino)benzamide

• Inchi： 1S/C17H19ClN2O/c1-2-11-19-16-6-4-3-5-15(16)17(21)20-12-13-7-9-14(18)10-8-13/h3-10,19H,2,11-12H2,1H3,(H,20,21)
• InChI Key： IAOHETQJWYXYEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C1C=CC=CC=1NCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 316
• XLogP3: 4.8
• Topological Polar Surface Area: 41.1

Additional information on N-(4-Chlorobenzyl)-2-(propylamino)benzamide

N-(4-Chlorobenzyl)-2-(propylamino)benzamide: A Comprehensive Overview of CAS No. 1408002-77-6

N-(4-Chlorobenzyl)-2-(propylamino)benzamide (CAS No. 1408002-77-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(4-Chlorobenzyl)-2-(propylamino)benzamide.

Chemical Structure and Properties

N-(4-Chlorobenzyl)-2-(propylamino)benzamide is a benzamide derivative with a molecular formula of C₁₆H₁₈ClNO₂. The compound features a benzene ring substituted with a chlorobenzyl group and a propylamino group attached to the amide functionality. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the chloro substituent on the benzene ring enhances the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and interact with target proteins.

The molecular weight of N-(4-Chlorobenzyl)-2-(propylamino)benzamide is approximately 293.78 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The solubility in water is limited, which can be an important consideration for its use in biological assays and formulations.

Synthesis Methods

The synthesis of N-(4-Chlorobenzyl)-2-(propylamino)benzamide can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-chlorobenzyl chloride with 2-aminobenzoic acid followed by coupling with propylamine. This multi-step process typically includes:

1. Nucleophilic substitution: The reaction of 4-chlorobenzyl chloride with 2-aminobenzoic acid to form an intermediate amide.
2. Coupling reaction: The intermediate amide is then coupled with propylamine to form the final product.
3. Purification: The final product is purified using techniques such as recrystallization or column chromatography to ensure high purity.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation.

Biological Activities and Therapeutic Potential

N-(4-Chlorobenzyl)-2-(propylamino)benzamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(4-Chlorobenzyl)-2-(propylamino)benzamide effectively inhibited the activity of protein kinase C (PKC), a family of enzymes involved in cell proliferation and survival. This inhibition was found to lead to reduced tumor growth in both in vitro and in vivo models, highlighting its potential as an anticancer agent.

Beyond its anticancer properties, N-(4-Chlorobenzyl)-2-(propylamino)benzamide has also shown promise in modulating other biological processes. For example, it has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Directions

The promising preclinical results for N-(4-Chlorobenzyl)-2-(propylamino)benzamide have paved the way for further investigation through clinical trials. Several Phase I trials are currently underway to evaluate the safety and tolerability of this compound in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to safety assessments, researchers are also focusing on optimizing the pharmacokinetic properties of N-(4-Chlorobenzyl)-2-(propylamino)benzamide. Enhancing its bioavailability and extending its half-life are critical steps towards developing it into an effective therapeutic agent. Techniques such as prodrug design and nanoparticle formulations are being explored to achieve these goals.

The future directions for research on N-(4-Chlorobenzyl)-2-(propylamino)benzamide include expanding its application to other disease areas beyond cancer and inflammation. For instance, there is growing interest in evaluating its potential as a neuroprotective agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can reduce oxidative stress and protect neurons from apoptosis, suggesting it may have broader therapeutic applications.

Conclusion

In conclusion, N-(4-Chlorobenzyl)-2-(propylamino)benzamide (CAS No. 1408002-77-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with favorable properties for biological activity, making it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and broaden its scope of use. As clinical trials progress, it is hoped that this compound will eventually translate into effective treatments for a range of diseases, improving patient outcomes and quality of life.